Cas no 84088-50-6 (Methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate)

Methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate is a quinoline derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a carboxylate ester group at the 3-position and a hydroxyl group at the 4-position, contributing to its reactivity as an intermediate in heterocyclic chemistry. The compound’s rigid quinoline scaffold enhances stability, while the functional groups offer versatility for further derivatization. It may serve as a precursor for bioactive molecules, particularly in antimicrobial or anti-inflammatory research. The methyl ester moiety improves solubility in organic solvents, facilitating synthetic modifications. This compound is valued for its balanced reactivity and potential utility in medicinal chemistry.

Methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate structure

84088-50-6 structure

Product Name:Methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate

CAS No:84088-50-6

MF:C₁₂H₁₁NO₄

MW:233.220043420792

MDL:MFCD00829643

CID:1094672

PubChem ID:54687842

Update Time:2025-10-24

Methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate
- Methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxylat e
- AKOS000265712
- EN300-7443136
- Methyl4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate
- YBLUURCYTWTKCU-UHFFFAOYSA-N
- SCHEMBL1685954
- CHEMBL387365
- SB71954
- methyl 4-hydroxy-1-methyl-2-oxoquinoline-3-carboxylate
- 1,2-Dihydro-4-hydroxy-1-methyl-2-oxo-3-quinolinecarboxylic acid methyl ester
- 84088-50-6
- DB-215779
- 3-Quinolinecarboxylic acid, 1,2-dihydro-4-hydroxy-1-Methyl-2-oxo-, Methyl ester
- MDL： MFCD00829643
- Inchi： 1S/C12H11NO4/c1-13-8-6-4-3-5-7(8)10(14)9(11(13)15)12(16)17-2/h3-6,14H,1-2H3
- InChI Key： YBLUURCYTWTKCU-UHFFFAOYSA-N
- SMILES： OC1=C(C(=O)OC)C(N(C)C2C=CC=CC=21)=O

Computed Properties

Exact Mass: 233.069
Monoisotopic Mass: 233.069
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 388
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.8A^2
XLogP3: 1.5

Experimental Properties

Density: 1.390±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 165-167 ºC

Methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM143398-1g	methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate	84088-50-6	95%	1g	$635	2021-08-05
Alichem	A189005277-1g	Methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate	84088-50-6	95%	1g	$574.35	2023-08-31
Chemenu	CM143398-1g	methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate	84088-50-6	95%	1g	$***	2023-05-29
eNovation Chemicals LLC	D655819-5g	methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate	84088-50-6	95%	5g	$1650	2024-08-03
Enamine	EN300-7443136-0.05g	methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate	84088-50-6	95%	0.05g	$76.0	2024-05-23
Enamine	EN300-7443136-0.1g	methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate	84088-50-6	95%	0.1g	$113.0	2024-05-23
Enamine	EN300-7443136-0.25g	methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate	84088-50-6	95%	0.25g	$162.0	2024-05-23
Enamine	EN300-7443136-0.5g	methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate	84088-50-6	95%	0.5g	$310.0	2024-05-23
Enamine	EN300-7443136-1.0g	methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate	84088-50-6	95%	1.0g	$414.0	2024-05-23
Enamine	EN300-7443136-2.5g	methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate	84088-50-6	95%	2.5g	$810.0	2024-05-23